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Abstract

ML345 has emerged as a molecule of significant interest within the scientific community,
demonstrating a unique dual-inhibitory function in critical cellular pathways. Initially identified as
a potent and selective inhibitor of the Insulin-Degrading Enzyme (IDE), subsequent research
has revealed its capacity to also potently and selectively inhibit the NOD-like receptor pyrin
domain-containing protein 3 (NLRP3) inflammasome. This technical guide provides a
comprehensive overview of the function of ML345 in cells, its mechanisms of action, and
detailed experimental protocols for its study. The information is intended to serve as a valuable
resource for researchers in the fields of inflammation, metabolic disease, and drug
development.

Introduction

ML345 is a small molecule that has been characterized as an inhibitor of two distinct and vital
cellular proteins: the Insulin-Degrading Enzyme (IDE) and the NLRP3 inflammasome.[1][2] Its
ability to modulate both metabolic and inflammatory pathways makes it a valuable tool for
investigating the intricate connections between these processes and a potential lead
compound for therapeutic development in a range of diseases, including type 2 diabetes,
Alzheimer's disease, and inflammatory disorders.[2][3]
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Core Functions and Mechanisms of Action

ML345 exhibits a dual-inhibitory profile, targeting both IDE and the NLRP3 inflammasome
through distinct molecular interactions.

Inhibition of Insulin-Degrading Enzyme (IDE)

ML345 was first identified as a potent and selective inhibitor of IDE, a zinc-metalloprotease
responsible for the degradation of insulin and other bioactive peptides.[2]

Mechanism of Action: ML345 targets a specific cysteine residue, Cys819, within the IDE
protein.[2] This interaction is crucial for its inhibitory effect.

Signaling Pathway: By inhibiting IDE, ML345 prevents the degradation of insulin, thereby
potentiating insulin signaling. This can lead to downstream effects such as increased glucose
uptake and altered metabolic regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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